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Compound of Interest

Phenylmethyl N-(8-
Compound Name:
bromooctyl)carbamate

Cat. No.: B15602226

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
Phenylmethyl N-(8-bromooctyl)carbamate and related compounds. No specific Safety Data
Sheet (SDS) for Phenylmethyl N-(8-bromooctyl)carbamate was identified; therefore, this
guide is based on data from structurally similar chemicals and the general properties of
carbamates. It is imperative that users of this compound conduct their own risk assessments
and adhere to all applicable institutional and governmental safety protocols.

Introduction

Phenylmethyl N-(8-bromooctyl)carbamate is a chemical compound used in research and
development.[1] As a member of the carbamate family, it is essential to understand its potential
hazards and handle it with appropriate caution. Carbamates are known for their biological
activity, primarily as acetylcholinesterase inhibitors.[2][3] This guide provides a technical
overview of the known properties, potential hazards, and recommended handling procedures
for Phenylmethyl N-(8-bromooctyl)carbamate to ensure its safe use in a laboratory setting.

Physicochemical Properties

Quantitative data for Phenylmethyl N-(8-bromooctyl)carbamate and a closely related analog,
8-bromooctyl N-phenylcarbamate, are summarized below. This information is critical for
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understanding the compound's behavior and for designing appropriate experimental and
handling protocols.

Table 1: Physicochemical Data of Phenylmethyl N-(8-bromooctyl)carbamate and a Related
Compound

Phenylmethyl N-(8-
8-bromooctyl N-

Property bromooctyl)carbam Reference
phenylcarbamate

ate
Molecular Formula C16H24BrNO2 C15H22BrNO2 [4]
Molar Mass 342.27 g/mol 328.24 g/mol [41[5]
Phenylmethyl N-(8- 8-bromooctyl N-
IUPAC Name [5]
bromooctyl)carbamate  phenylcarbamate
CAS Number 209179-21-5 Not Available [4]
XLogP3 Not Available 5.3 [5]
Hydrogen Bond Donor )
Not Available 1 [5]
Count
Hydrogen Bond )
Not Available 2 [5]
Acceptor Count
Rotatable Bond Count ~ Not Available 10 [5]

Hazard Identification and Toxicity

While a specific toxicity profile for Phenylmethyl N-(8-bromooctyl)carbamate is not available,
the general toxicity of carbamates provides a basis for hazard assessment.

General Carbamate Toxicity

Carbamates are a class of compounds that function as acetylcholinesterase inhibitors.[2][3]
Acetylcholinesterase is a critical enzyme that breaks down the neurotransmitter acetylcholine.
By inhibiting this enzyme, carbamates cause an accumulation of acetylcholine at nerve
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synapses, leading to overstimulation of the nervous system.[2][3] Unlike organophosphates,
the inhibition of acetylcholinesterase by carbamates is typically reversible.[2][3]

Symptoms of carbamate poisoning are similar to those of organophosphate poisoning and can
include:[3]

e Muscarinic effects: salivation, lacrimation, urination, defecation, gastrointestinal distress, and
emesis (SLUDGE).

 Nicotinic effects: muscle cramps, twitching, weakness, and paralysis.

o Central nervous system effects: headache, dizziness, anxiety, confusion, seizures, and
coma.

The primary cause of death from carbamate poisoning is respiratory failure resulting from a
combination of central respiratory depression, weakness of respiratory muscles, and excessive
bronchial secretions.[3]

Specific Hazards of Related Carbamates

Safety data for other carbamate compounds indicate the following potential hazards:

Acute Toxicity: Some carbamates are classified as toxic if swallowed.[6]

Skin and Eye Irritation: May cause skin irritation and serious eye irritation or damage.[7]

Allergic Skin Reaction: May cause an allergic skin reaction.

Respiratory Irritation: May cause respiratory irritation.[7]

Suspected Carcinogen: Some carbamates are suspected of causing cancer.[8]

Experimental Protocols and Handling Procedures

Given the potential hazards, stringent safety protocols must be followed when handling
Phenylmethyl N-(8-bromooctyl)carbamate. The following procedures are based on best
practices for handling hazardous chemicals and information from SDSs of related carbamates.
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Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense.

Personal Protective Equipment (PPE)

Wear Safety glasses with side shields or goggles
A

‘Wear

_| | Chemical-resistant gloves (e.g., nitrile)
Handling Phenylmethyl
N-(B-bromooctyl)carbaDl>
Wear »
Lab coat

v

Ensure

Use in a well-ventilated area or with a fume hood

Click to download full resolution via product page
Caption: Required personal protective equipment for handling the compound.

Engineering Controls

» Ventilation: Always handle Phenylmethyl N-(8-bromooctyl)carbamate in a well-ventilated
area. For procedures that may generate dust or aerosols, a chemical fume hood is required.

[9]

o Eyewash Stations and Safety Showers: Ensure that emergency eyewash stations and safety
showers are readily accessible in the work area.

Safe Handling and Storage
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e Handling: Avoid contact with skin and eyes.[9] Avoid inhalation of dust or vapors. Do not eat,
drink, or smoke in areas where the compound is handled. Wash hands thoroughly after
handling.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][10]
Keep away from incompatible materials such as strong oxidizing agents and strong acids.[9]

First Aid Measures

The following first aid procedures are recommended based on general carbamate safety
information.[9]

Table 2: First Aid Procedures

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact . .
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion ) ) )
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Spill and Disposal Procedures
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o Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE. For solid spills,
carefully sweep up the material to avoid generating dust and place it in a suitable, closed
container for disposal. For liquid spills, absorb with an inert material and place in a chemical
waste container.

» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations. Do not allow the chemical to enter drains.[10]

Signaling Pathway and Mechanism of Action

The primary mechanism of toxicity for carbamates is the inhibition of acetylcholinesterase. The
following diagram illustrates this pathway.

Cholinergic Synapse

Phenylmethyl

Acetylcholine (ACh)

N-(8-bromooctyl)carbamate

inds to Broken down by /Inhibits
Acetylcholinesterase (AChE)
Postsynaptic Receptor Results in

Leads to Hydrolysis
auses accumulation of ACh, leading to

Continuous Stimulation
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Caption: Mechanism of acetylcholinesterase inhibition by carbamates.

Conclusion

Phenylmethyl N-(8-bromooctyl)carbamate, like other carbamates, should be handled with
care due to its potential toxicity. Researchers, scientists, and drug development professionals
must adhere to strict safety protocols, including the use of appropriate personal protective
equipment and engineering controls. A thorough understanding of the potential hazards and
emergency procedures is crucial for the safe handling and use of this compound in a research
setting. Always consult with your institution's environmental health and safety department for
specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenylmethyl N-(8-bromooctyl)carbamate: A Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602226#phenylmethyl-n-8-bromooctyl-carbamate-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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